Cas no 92014-05-6 (6-methoxy-1-benzothiophene-2-carbonitrile)

• Product name: 6-methoxy-1-benzothiophene-2-carbonitrile
• CAS No: 92014-05-6
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 1971495
• PubChem ID: 13348264

6-methoxy-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1-benzothiophene-2-carbonitrile
• 6-Methoxy-1-benzothiophen-2-carbonitril
• LogP
• 92014-05-6
• 2-cyano-6-methoxybenzothiophene
• LLMUULCPDPIINA-UHFFFAOYSA-N
• 6-methoxybenzo[b]thiophene-2-carbonitrile
• SCHEMBL4524144
• DB-124359

• Inchi： InChI=1S/C10H7NOS/c1-12-8-3-2-7-4-9(6-11)13-10(7)5-8/h2-5H,1H3
• InChI Key： LLMUULCPDPIINA-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C=C(S2)C#N

Computed Properties

• Exact Mass: 189.02483502Da
• Monoisotopic Mass: 189.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų
• XLogP3: 3

Experimental Properties

• Density: 1.29
• Boiling Point: 352.004°C at 760 mmHg
• Flash Point: 166.686°C
• Refractive Index: 1.648